N-cyclopropyl-N-[(1-isoquinolin-5-ylsulfonylpyrrolidin-2-yl)methyl]acetamide

• IUPAC Name: N-cyclopropyl-N-[(1-isoquinolin-5-ylsulfonylpyrrolidin-2-yl)methyl]acetamide
• InChI: InChI=1S/C19H23N3O3S/c1-14(23)21(16-7-8-16)13-17-5-3-11-22(17)26(24,25)19-6-2-4-15-12-20-10-9-18(15)19/h2,4,6,9-10,12,16-17H,3,5,7-8,11,13H2,1H3
• InChI Key: QTGXQHKWBYMWPC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CC1CCCN1S(=O)(=O)C2=CC=CC3=C2C=CN=C3)C4CC4
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

N-cyclopropyl-N-[(1-isoquinolin-5-ylsulfonylpyrrolidin-2-yl)methyl]acetamide: is a complex organic compound featuring a cyclopropyl group, an isoquinoline sulfonyl moiety, and a pyrrolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-N-[(1-isoquinolin-5-ylsulfonylpyrrolidin-2-yl)methyl]acetamide typically involves multiple steps:

• Formation of the Isoquinoline Sulfonyl Intermediate

  Starting Materials: Isoquinoline and sulfonyl chloride.

  Reaction Conditions: The isoquinoline is reacted with sulfonyl chloride in the presence of a base such as triethylamine to form the isoquinoline sulfonyl chloride intermediate.

• Synthesis of the Pyrrolidine Derivative

  Starting Materials: Pyrrolidine and a suitable alkylating agent.

  Reaction Conditions: Pyrrolidine is alkylated using an alkyl halide under basic conditions to introduce the desired substituents.

• Coupling Reaction

  Starting Materials: The isoquinoline sulfonyl chloride intermediate and the pyrrolidine derivative.

  Reaction Conditions: These intermediates are coupled under basic conditions to form the sulfonylpyrrolidine intermediate.

• Final Acylation

  Starting Materials: The sulfonylpyrrolidine intermediate and cyclopropylamine.

  Reaction Conditions: The intermediate is acylated using acetic anhydride or acetyl chloride in the presence of a base to yield the final compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and the implementation of purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

• Oxidation

  Reagents: Common oxidizing agents like potassium permanganate or chromium trioxide.

  Conditions: Typically carried out in acidic or basic media.

  Products: Oxidation of the isoquinoline or pyrrolidine rings can lead to the formation of corresponding N-oxides or sulfoxides.

• Reduction

  Reagents: Reducing agents such as lithium aluminum hydride or sodium borohydride.

  Conditions: Usually performed in anhydrous solvents.

  Products: Reduction can lead to the formation of secondary amines or alcohols from the corresponding ketones or imines.

• Substitution

  Reagents: Halogenating agents or nucleophiles.

  Conditions: Substitution reactions can be carried out under various conditions depending on the desired product.

  Products: Halogenated derivatives or substituted amides.

Common Reagents and Conditions

Bases: Triethylamine, sodium hydroxide.

Acids: Hydrochloric acid, sulfuric acid.

Solvents: Dichloromethane, ethanol, water.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in catalytic reactions, particularly in asymmetric synthesis.

Material Science:

Biology

Enzyme Inhibition: The compound may act as an inhibitor for certain enzymes, making it useful in biochemical studies.

Receptor Binding: Potential use in studying receptor-ligand interactions due to its complex structure.

Medicine

Drug Development: Investigated for its potential as a therapeutic agent in treating various diseases, including cancer and neurological disorders.

Pharmacokinetics: Studies on its absorption, distribution, metabolism, and excretion (ADME) properties.

Industry

Pharmaceutical Manufacturing: Used in the synthesis of active pharmaceutical ingredients (APIs).

Chemical Synthesis: Employed as an intermediate in the production of other complex organic molecules.

Mechanism of Action

The mechanism by which N-cyclopropyl-N-[(1-isoquinolin-5-ylsulfonylpyrrolidin-2-yl)methyl]acetamide exerts its effects involves binding to specific molecular targets, such as enzymes or receptors. This binding can inhibit or modulate the activity of these targets, leading to therapeutic effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

N-cyclopropyl-N-[(1-quinolin-5-ylsulfonylpyrrolidin-2-yl)methyl]acetamide: Similar structure but with a quinoline ring instead of an isoquinoline ring.

N-cyclopropyl-N-[(1-benzylsulfonylpyrrolidin-2-yl)methyl]acetamide: Contains a benzyl group instead of an isoquinoline group.

Uniqueness

Structural Complexity: The presence of both isoquinoline and pyrrolidine rings, along with the sulfonyl and cyclopropyl groups, makes it unique.

Biological Activity: Its specific structure may confer unique binding properties and biological activities compared to similar compounds.

This detailed overview provides a comprehensive understanding of N-cyclopropyl-N-[(1-isoquinolin-5-ylsulfonylpyrrolidin-2-yl)methyl]acetamide, covering its synthesis, reactions, applications, and comparisons with similar compounds